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Compound of Interest

Compound Name: Dipropetryn

Cat. No.: B1670747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dipropetryn, a

triazine herbicide, in aqueous and various organic solvents. The information contained herein is

intended to support research, development, and formulation activities by providing key

physicochemical data and standardized experimental methodologies.

Core Data: Solubility of Dipropetryn
The solubility of dipropetryn is a critical parameter influencing its environmental fate,

bioavailability, and formulation development. The following tables summarize the quantitative

solubility data for dipropetryn in water and a range of organic solvents.

Table 1: Solubility of Dipropetryn in Water
Solvent Temperature (°C) Solubility (mg/L)

Water 20 16.0

Table 2: Solubility of Dipropetryn in Organic Solvents
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Solvent Temperature (°C) Solubility (g/L)

Acetone 20 270

Dichloromethane 20 300

Toluene 20 220

n-Hexane Not Specified 9

Methanol 20 190

n-Octanol 20 130

Experimental Protocols
Accurate and reproducible solubility data are contingent upon standardized experimental

protocols. The following sections detail the methodologies for determining the aqueous and

organic solvent solubility of chemical compounds like dipropetryn.

Aqueous Solubility Determination: The Shake-Flask
Method (OECD Guideline 105)
The most widely accepted method for determining the water solubility of substances with

solubilities above 10⁻² g/L is the shake-flask method, as outlined in OECD Guideline 105.

Principle: A supersaturated solution of the test substance in water is created and allowed to

equilibrate. The concentration of the substance in the filtered aqueous phase is then

determined by a suitable analytical method.

Apparatus:

Glass flasks with stoppers

Constant temperature shaker or magnetic stirrer

Centrifuge (optional)

Filtration system (e.g., syringe filters with appropriate membrane)
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Analytical instrumentation for concentration measurement (e.g., HPLC, GC)

Procedure:

Preparation of the Test Solution: An excess amount of the test substance is added to a

known volume of water in a flask. The amount of substance should be sufficient to create a

visually undissolved solid phase.

Equilibration: The flask is agitated at a constant temperature (typically 20°C) for a sufficient

period to reach equilibrium. A preliminary test is often conducted to determine the

approximate time required.

Phase Separation: The undissolved solid is separated from the aqueous solution by

centrifugation and/or filtration. It is crucial to perform this step at the same temperature as

the equilibration to avoid changes in solubility.

Analysis: The concentration of the test substance in the clear aqueous phase is determined

using a validated analytical method.

Replication: The experiment is performed in triplicate to ensure the reproducibility of the

results.

Organic Solvent Solubility Determination (Adapted from
CIPAC MT 181)
For determining the solubility of pesticides in organic solvents, the principles of the shake-flask

method can be adapted. The Collaborative International Pesticides Analytical Council (CIPAC)

Method MT 181 provides a framework for determining solubility within predefined ranges.

Principle: A known mass of the test substance is treated with measured volumes of the organic

solvent until complete dissolution is observed.

Apparatus:

Test tubes or vials with stoppers

Burette or calibrated pipettes for solvent addition
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Vortex mixer or shaker

Constant temperature bath (optional, for temperature-controlled measurements)

Procedure:

Preliminary Test: A small, known amount of the test substance is placed in a test tube, and

the solvent is added dropwise with agitation until the solid dissolves. This provides an

estimate of the solubility.

Definitive Test: Based on the preliminary test, a larger, accurately weighed sample of the test

substance is taken.

Solvent Addition: The organic solvent is added in measured increments from a burette. After

each addition, the mixture is vigorously agitated until dissolution is complete.

Endpoint Determination: The total volume of solvent required to completely dissolve the

substance is recorded.

Calculation: The solubility is calculated and typically expressed as g/L.

Visualized Workflows and Pathways
To further elucidate the experimental and biological contexts of dipropetryn, the following

diagrams are provided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1670747?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670747#solubility-of-dipropetryn-in-organic-solvents-and-water
https://www.benchchem.com/product/b1670747#solubility-of-dipropetryn-in-organic-solvents-and-water
https://www.benchchem.com/product/b1670747#solubility-of-dipropetryn-in-organic-solvents-and-water
https://www.benchchem.com/product/b1670747#solubility-of-dipropetryn-in-organic-solvents-and-water
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670747?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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